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Compound of Interest

(R)-3-Methoxy-2-methylpropan-1-
oL

Cat. No.: B3166497

Compound Name:

Technical Guide: (R)-3-Methoxy-2-methylpropan-
1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for (R)-3-
Methoxy-2-methylpropan-1-ol, including its physical and chemical properties, hazard
information, and handling procedures. The information is intended to support researchers,

scientists, and professionals in drug development in the safe handling and use of this
compound.

Chemical and Physical Properties

(R)-3-Methoxy-2-methylpropan-1-ol is a chiral building block utilized in organic synthesis. Its
bifunctional nature, containing both a primary alcohol and an ether group, makes it a versatile
intermediate in the synthesis of more complex molecules.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CsH1202 PubChem[1]
Molecular Weight 104.15 g/mol PubChem[1]
CAS Number 911855-78-2 Achmem|[2]
Appearance Liquid (data for related AOBChem[3]
compound)

Odor No data available AOBChem|[3]
Boiling Point No data available AOBChem][3]
Melting Point No data available AOBChem][3]
Flash Point No data available AOBChem[3]
Solubility in water No data available AOBChem][3]
Computed XLogP3 0.2 PubChem[1]

Hazard Identification and Classification

(R)-3-Methoxy-2-methylpropan-1-ol is classified as a hazardous substance. The GHS
classification information is provided by multiple sources, with some variations in the assigned
hazard statements.

Table 2: GHS Hazard Classification

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-2-methylpropan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-2-methylpropan-1-ol
https://achmem.com/products/cat-no-bdjhh047524
https://aobchem.com/pub/media/files/sds/115466.pdf
https://aobchem.com/pub/media/files/sds/115466.pdf
https://aobchem.com/pub/media/files/sds/115466.pdf
https://aobchem.com/pub/media/files/sds/115466.pdf
https://aobchem.com/pub/media/files/sds/115466.pdf
https://aobchem.com/pub/media/files/sds/115466.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-2-methylpropan-1-ol
https://www.benchchem.com/product/b3166497?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3166497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Classification Hazard Class Hazard Statement Source
o H226: Flammable

Flammable liquids Category 3 o PubChem[1]

liquid and vapor
Skin H315: Causes skin PubChem[1],
S Category 2 S

corrosion/irritation irritation Achmem([2]

Serious eye H319: Causes serious  PubChem[1],
o Category 2A o

damage/eye irritation eye irritation Achmem|[2]

Specific target organ

toxicity, single

H335: May cause

) ) S PubChem[1]

exposure; Respiratory  respiratory irritation
tract irritation

o H302: Harmful if
Acute toxicity, oral Achmem[2]

swallowed
Acute toxicity, H332: Harmful if
Achmem([2]

inhalation

inhaled

Hazard Pictograms:

o Flame (for flammable hazard)

o Exclamation mark (for skin/eye irritation and acute toxicity)

Signal Word: Warning[2]

The following diagram illustrates the relationship between the hazard classifications and the

corresponding precautionary measures.
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Hazard Identification Precautionary Measures

H302/H332: Harmful if swallowed/inhaled P301+P330+P331: If swallowed, rinse mouth. Do NOT induce vomiting.
H335: May cause respiratory irritation

g P261: Avoid breathing vapor.
-
H315: Causes skin irritation
@226: Flammable liquid and vapoa =

Click to download full resolution via product page

Caption: Hazard and Precautionary Statement Relationships.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of (R)-3-Methoxy-2-
methylpropan-1-ol are not publicly available in the searched literature. The hazard
classifications are based on data submitted to regulatory bodies like ECHA, which are often
derived from computational models or studies on analogous substances.

Signaling Pathways

There is no available information in the public domain regarding the specific signaling pathways
affected by (R)-3-Methoxy-2-methylpropan-1-ol. Toxicological studies would be required to
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determine its mechanism of action at a cellular or molecular level.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with (R)-3-
Methoxy-2-methylpropan-1-ol.

Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[3]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin
exposure.[3]

o Body Protection: Wear a lab coat or other protective clothing.[3]

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge.

Handling Procedures:

Avoid breathing vapor, mist, or gas.[3]

Avoid contact with skin and eyes.[3]

Keep away from heat, sparks, and open flames.

Ground and bond containers and receiving equipment to prevent static discharge.

Use only non-sparking tools.
Storage Conditions:

o Store in a tightly closed container in a dry and well-ventilated place.[3]
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o Keep refrigerated (2-8°C).[2]
« Store away from incompatible materials such as strong oxidizing agents.

The following workflow outlines the general procedure for handling this chemical in a laboratory
setting.

Preparation:
- Review SDS
- Don PPE (Gloves, Goggles, Lab Coat)

;

Handling:
- Work in fume hood
- Avoid inhalation and contact
- Use non-sparking tools

fter Use

Yes

Storage: Spill Response:
- Tightly sealed container - Evacuate area
- Refrigerate (2-8°C) - Absorb with inert material
- Well-ventilated area - Dispose as hazardous waste

Click to download full resolution via product page
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Caption: Laboratory Handling Workflow.

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.

Table 3: First Aid Procedures

Exposure Route

Procedure

Source

Inhalation

Move person to fresh air. If
breathing is difficult, give

oxygen. Get medical aid.

AOBChem][3]

Skin Contact

Flush skin with plenty of water
for at least 15 minutes while
removing contaminated
clothing and shoes. Get

medical aid.

AOBChem|[3]

Eye Contact

Flush eyes with plenty of water
for at least 15 minutes, lifting
upper and lower eyelids. Get

medical aid.

AOBChem][3]

Ingestion

Wash out mouth with water. Do
NOT induce vomiting. Get
medical aid.

AOBChem][3]

Fire-Fighting Measures

Suitable Extinguishing Media:

e Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Unsuitable Extinguishing Media:

o Water may be ineffective.
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Specific Hazards:

o Flammable liquid and vapor. Vapors may form explosive mixtures with air.

o Hazardous decomposition products formed under fire conditions include carbon oxides.[3]
Protective Equipment for Firefighters:

o Wear a self-contained breathing apparatus (SCBA) and full protective gear.[3]

Accidental Release Measures

Personal Precautions:

Use personal protective equipment.

Avoid breathing vapors, mist or gas.

Ensure adequate ventilation.

Remove all sources of ignition.

Environmental Precautions:

e Prevent further leakage or spillage if safe to do so.

e Do not let product enter drains.

Methods for Cleaning Up:

e Absorb with an inert absorbent material (e.g., sand, silica gel).

e Dispose of in a suitable, closed container for disposal by a licensed professional waste
disposal service.[3]

Disposal Considerations

Dispose of this material and its container as hazardous waste in accordance with federal, state,
and local regulations. Contact a licensed professional waste disposal service for proper
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disposal.[3]

Disclaimer

This document is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS) provided by the manufacturer. The user is
responsible for conducting their own risk assessment and implementing appropriate safety
measures. The information provided is based on publicly available data and may not be
exhaustive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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